Cas no 338731-76-3 (2-(3,5-Dimethylphenyl)-2-(2,2,2-trifluoroacetamido)acetic acid)

• Product Name: 2-(3,5-Dimethylphenyl)-2-(2,2,2-trifluoroacetamido)acetic acid
• CAS No: 338731-76-3
• MF: C₁₂H₁₂F₃NO₃
• MW: 275.223793983459
• CID: 6074554
• PubChem ID: 10802334
• Update Time: 2025-06-25

2-(3,5-Dimethylphenyl)-2-(2,2,2-trifluoroacetamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• 338731-76-3
• 2-(3,5-dimethylphenyl)-2-(2,2,2-trifluoroacetamido)acetic acid
• EN300-28284344
• 2-(3,5-Dimethylphenyl)-2-(2,2,2-trifluoroacetamido)acetic acid

• Inchi： 1S/C12H12F3NO3/c1-6-3-7(2)5-8(4-6)9(10(17)18)16-11(19)12(13,14)15/h3-5,9H,1-2H3,(H,16,19)(H,17,18)
• InChI Key： MFNYGMHRDOQVAA-UHFFFAOYSA-N
• SMILES： FC(C(NC(C(=O)O)C1C=C(C)C=C(C)C=1)=O)(F)F

Computed Properties

• Exact Mass: 275.07692773g/mol
• Monoisotopic Mass: 275.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(3,5-Dimethylphenyl)-2-(2,2,2-trifluoroacetamido)acetic acid

Comprehensive Overview of 2-(3,5-Dimethylphenyl)-2-(2,2,2-trifluoroacetamido)acetic acid (CAS No. 338731-76-3)

2-(3,5-Dimethylphenyl)-2-(2,2,2-trifluoroacetamido)acetic acid (CAS No. 338731-76-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and functional properties. This compound, characterized by its trifluoroacetamido and dimethylphenyl moieties, exhibits remarkable potential in the development of novel bioactive molecules. Researchers and industry professionals are increasingly exploring its applications in drug discovery, particularly in targeting enzymes and receptors involved in metabolic disorders and inflammatory diseases.

The molecular structure of 2-(3,5-Dimethylphenyl)-2-(2,2,2-trifluoroacetamido)acetic acid features a trifluoroacetyl group, which enhances its electrophilic reactivity and stability under physiological conditions. This attribute makes it a valuable intermediate in the synthesis of peptide mimetics and small-molecule inhibitors. Recent studies highlight its role in modulating protein-protein interactions, a hot topic in precision medicine and personalized therapeutics. The compound’s ability to act as a hydrogen bond donor and acceptor further expands its utility in rational drug design.

In the context of green chemistry and sustainable synthesis, CAS No. 338731-76-3 has been investigated for its compatibility with eco-friendly catalytic systems. The integration of flow chemistry and microwave-assisted synthesis techniques has streamlined its production, reducing waste and energy consumption. These advancements align with the growing demand for environmentally benign chemical processes, a key focus area for regulatory bodies and industry leaders.

From an analytical perspective, 2-(3,5-Dimethylphenyl)-2-(2,2,2-trifluoroacetamido)acetic acid can be characterized using advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods provide insights into its conformational dynamics and intermolecular interactions, which are critical for optimizing its bioactivity. The compound’s lipophilicity and solubility profile are also extensively studied to enhance its pharmacokinetic properties.

The agrochemical sector has explored CAS No. 338731-76-3 for its potential as a plant growth regulator or pesticide adjuvant. Its structural motifs are known to influence signal transduction pathways in plants, offering avenues for crop protection and yield improvement. This application resonates with current global challenges such as food security and climate-resilient agriculture, making it a subject of interdisciplinary research.

In summary, 2-(3,5-Dimethylphenyl)-2-(2,2,2-trifluoroacetamido)acetic acid (CAS No. 338731-76-3) represents a versatile scaffold with broad applicability in life sciences and material chemistry. Its synthesis, characterization, and functional exploration continue to inspire innovations across multiple domains, addressing pressing needs in healthcare, sustainability, and agricultural technology.